Cas no 59399-36-9 (1H-Imidazole-4,5-dicarbonyldichloride(9CI))

• Product Name: 1H-Imidazole-4,5-dicarbonyldichloride(9CI)
• CAS No: 59399-36-9
• MF: C₅H₂Cl₂N₂O₂
• MW: 192.987578868866
• CID: 950095
• PubChem ID: 15554833
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarbonyldichloride(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarbonyldichloride(9CI)
• 1H-imidazole-4,5-dicarbonyl chloride
• 1H-Imidazole-4,5-dicarbonyl dichloride
• DTXSID50574029
• SCHEMBL5745174
• 59399-36-9

• MDL： MFCD20661929
• Inchi： 1S/C5H2Cl2N2O2/c6-4(10)2-3(5(7)11)9-1-8-2/h1H,(H,8,9)
• InChI Key： FKFGGOYAMHRBBH-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=O)Cl)N=CN1)=O

Computed Properties

• Exact Mass: 191.9493327g/mol
• Monoisotopic Mass: 191.9493327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.8Ų